2-{[1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(6-fluoroquinazolin-4-yl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C20H19FN8O/c21-15-1-2-17-16(9-15)20(24-12-23-17)27-7-5-14(6-8-27)10-28-19(30)4-3-18(26-28)29-13-22-11-25-29/h1-4,9,11-14H,5-8,10H2
• InChI Key: BRJOIEMWXHWQHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=NC=N3)C4=NC=NC5=C4C=C(C=C5)F
• Molecular Formula: C20H19FN8O
• Molecular Weight: 406.4 g/mol

Description

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the literature, compounds with similar structures have been studied. For example, piperidine derivatives have been synthesized through various reactions including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The development of novel compounds with potential antimicrobial properties is a significant area of research. A study by Demirbaş et al. (2010) outlines the synthesis of derivatives related to the queried compound, demonstrating methods for creating new molecules with potential antimicrobial activities. These compounds were tested against various bacterial strains, showing good to moderate activities, which highlights the importance of such compounds in the search for new antibacterial agents (Demirbaş et al., 2010).

Crystal Structure Analysis

Understanding the crystal structure of compounds is vital for assessing their physical and chemical properties. Ullah and Stoeckli-Evans (2021) performed a detailed crystal structure analysis of a compound structurally related to the queried molecule. Their work provides insights into the molecular configurations and potential interactions within the crystal lattice, which are crucial for predicting the behavior of such compounds in various applications (Ullah & Stoeckli-Evans, 2021).

Luminescent Properties and Photo-induced Electron Transfer

The study of luminescent properties and photo-induced electron transfer mechanisms of compounds is essential for applications in materials science, particularly in the development of sensors and imaging agents. Gan et al. (2003) investigated novel piperazine substituted naphthalimide compounds, revealing the influence of pH on fluorescence quantum yields and the potential for photo-induced electron transfer (PET) processes. Such insights are valuable for designing fluorescent probes and materials (Gan et al., 2003).

Antitumor Agents

The design and synthesis of compounds with potential antitumor activities represent a crucial area of medicinal chemistry. Al-Romaizan et al. (2019) synthesized novel derivatives incorporating triazolyl- and triazinyl-quinazolinediones, evaluating their antitumor activities against human cell lines. Such research contributes to the discovery of new chemotherapeutic agents and provides a foundation for further medicinal chemistry investigations (Al-Romaizan et al., 2019).